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Compound of Interest

Compound Name: 3-Hydroxy-2-methylbenzoic Acid

Cat. No.: B019049 Get Quote

Essential Safety and Handling Guide for 3-Hydroxy-
2-methylbenzoic Acid
This guide provides crucial safety and logistical information for the handling and disposal of 3-
Hydroxy-2-methylbenzoic Acid, tailored for researchers, scientists, and professionals in drug

development. Following these procedures is essential for ensuring laboratory safety and

operational integrity.

Hazard Summary
3-Hydroxy-2-methylbenzoic acid presents several hazards that necessitate careful handling

and the use of appropriate personal protective equipment.[1][2][3][4] It is harmful if swallowed,

can cause skin and serious eye irritation or damage, and may lead to respiratory irritation.[1][2]

[3][4]
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Hazard GHS Classification

Acute Oral Toxicity Category 4 (Harmful if swallowed)[1][2][3][4]

Skin Corrosion/Irritation Category 2 (Causes skin irritation)[1][2][3][4]

Serious Eye Damage/Irritation
Category 1 or 2 (Causes serious eye

damage/irritation)[1][2]

Specific Target Organ Toxicity
Category 3 (May cause respiratory irritation)[1]

[2][3][4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure safety.

PPE Category Specification

Eye and Face Protection

Chemical safety goggles or glasses are

required.[1][2] A face shield should also be used

for additional protection.[1]

Hand Protection

Protective gloves must be worn.[1][2] Inspect

gloves prior to use and use proper removal

techniques.

Skin and Body Protection

Wear suitable protective clothing, such as a lab

coat, to prevent skin contact.[1][2] Safety shoes

are also recommended.[1]

Respiratory Protection

In case of inadequate ventilation or when dust is

generated, wear a NIOSH/MSHA or European

Standard EN 149 approved respirator.[1][5][6][7]

Quantitative Data
Below is a summary of the available quantitative data for 3-Hydroxy-2-methylbenzoic Acid.
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Property Value

Molecular Formula C₈H₈O₃

Molecular Weight 152.15 g/mol

CAS Number 603-80-5

NFPA Health Hazard

2 (Intense or continued exposure could cause

temporary incapacitation or possible residual

injury unless prompt medical attention is given)

[1]

NFPA Fire Hazard 0 (Materials that will not burn)[1]

NFPA Reactivity
0 (Normally stable, even under fire exposure

conditions, and not reactive with water)[1]

Experimental Protocols
Adherence to the following protocols is critical for the safe handling, storage, and disposal of 3-
Hydroxy-2-methylbenzoic Acid.

Safe Handling Protocol
Preparation:

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[1][8]

Work in a well-ventilated area, preferably within a chemical fume hood.[1][5][7]

Don all required PPE as specified in the table above.

Handling:

Avoid breathing dust, mist, or spray.[1][2] Minimize dust generation during handling.[7]

Avoid contact with skin and eyes.[1][2][9]
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Do not eat, drink, or smoke in the handling area.[1][5]

Wash hands thoroughly after handling the substance.[1][2][5]

Storage Protocol
Container:

Keep the container tightly closed when not in use.[1][2][5][7]

Conditions:

Store in a dry, cool, and well-ventilated area.[1][5][7]

Keep the contents under an inert gas.[1]

Keep away from ignition sources.[1]

Incompatibilities:

Store away from strong oxidizing agents.[1][5]

Spill Response Protocol
Immediate Actions:

Evacuate unnecessary personnel from the spill area.[1]

Ensure adequate ventilation.[9][10][11]

Do not attempt to clean up without suitable protective equipment.[1]

Containment and Cleanup:

Stop the leak if it is safe to do so.[1]

For solid spills, sweep or shovel the material into an appropriate container for disposal.[1]

Minimize the generation of dust.[1]
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Avoid allowing the substance to enter drains or public waters.[1]

Disposal Protocol
Waste Collection:

Collect waste material in a suitable, closed container.[7][9][10]

Disposal Method:

Dispose of the contents and container in accordance with licensed collector's sorting

instructions.[1]

Consider removal to an authorized incinerator equipped with an afterburner and a flue gas

scrubber.[1]

Alternatively, a licensed professional waste disposal service can be contracted.[9]

Procedural Workflow
The following diagram illustrates the logical workflow for the safe handling of 3-Hydroxy-2-
methylbenzoic Acid from initial preparation to final disposal.
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Preparation Phase

Handling & Storage

Contingency & Disposal

1. Assess Risks & Review SDS

2. Don Appropriate PPE

3. Ensure Proper Ventilation

4. Handle Chemical
(Avoid Dust/Contact)

5. Store Properly
(Cool, Dry, Tightly Sealed) Spill Response

If Spill Occurs

6. Dispose of Waste

End of Use After Cleanup

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Hydroxy-2-methylbenzoic Acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b019049?utm_src=pdf-body-img
https://www.benchchem.com/product/b019049?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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